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Compound of Interest

Compound Name:
2-(dimethylamino)benzene-1,4-

diol

Cat. No.: B2998426 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 2-(dimethylamino)benzene-1,4-diol is critical to ensure laboratory

safety and environmental protection. While a specific Safety Data Sheet (SDS) for this

compound is not readily available, its structural similarity to aminophenols and hydroquinone

derivatives necessitates that it be treated as hazardous waste. This guide provides essential

procedural information for its safe handling and disposal, based on guidelines for analogous

compounds.

Immediate Safety and Handling Precautions
Before beginning any disposal procedure, ensure you are wearing the appropriate Personal

Protective Equipment (PPE).

Recommended PPE:

Gloves: Chemical-resistant gloves (e.g., nitrile).

Eye Protection: Safety glasses with side shields or chemical splash goggles.

Lab Coat: A standard laboratory coat.

Respiratory Protection: If there is a risk of generating dust or aerosols, use a NIOSH-

approved respirator.
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Work in a well-ventilated area, preferably within a chemical fume hood, to minimize inhalation

exposure.

Step-by-Step Disposal Protocol
1. Waste Identification and Segregation:

Treat all quantities of 2-(dimethylamino)benzene-1,4-diol, including unused product,

residues, and contaminated materials, as hazardous waste.

Do not mix this waste with non-hazardous materials or other incompatible chemical waste

streams.

2. Containerization:

Place the waste in a clearly labeled, sealed, and chemically compatible container.

The label should include:

The full chemical name: "2-(dimethylamino)benzene-1,4-diol"

The CAS Number: 50564-14-2

The words "Hazardous Waste"

Appropriate hazard pictograms (e.g., harmful, irritant, environmentally hazardous).

3. Storage:

Store the sealed waste container in a designated, secure hazardous waste accumulation

area.

This area should be cool, dry, and well-ventilated, away from incompatible materials.

4. Professional Disposal:

Disposal of this chemical must be conducted through a licensed and approved hazardous

waste disposal company.[1][2][3]
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Contact your institution's Environmental Health and Safety (EHS) department to arrange for

pickup and disposal. They will have established procedures and relationships with certified

waste management vendors.

Never pour 2-(dimethylamino)benzene-1,4-diol down the sink or dispose of it in regular

trash.[4]

5. Decontamination of Labware and Surfaces:

Thoroughly decontaminate any labware or surfaces that have come into contact with the

chemical.

Use a suitable solvent (e.g., ethanol or acetone) followed by a thorough wash with soap and

water.

Dispose of any cleaning materials (e.g., paper towels, wipes) as hazardous waste in the

same container as the chemical waste.

Quantitative Data Summary
Due to the lack of a specific SDS for 2-(dimethylamino)benzene-1,4-diol, quantitative

disposal limits are not available. However, based on related compounds, the following general

information applies.

Parameter Guideline
Source (Analogous
Compounds)

UN Number
Likely UN 2512 (for

Aminophenols)
[2]

Hazard Class Likely 6.1 (Toxic) [1][2]

Packing Group Likely III [2]

Reportable Quantity (RQ)
To be determined by a certified

waste disposal professional.
N/A

Disposal Method
Incineration in a permitted

hazardous waste incinerator.
[2][3]
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Note: The information in this table is based on data for aminophenols and should be used as a

general guideline. Final classification and disposal decisions must be made by a qualified

professional.

Experimental Protocols: Spill Cleanup
In the event of a spill, follow these procedures immediately:

Evacuate and Secure: Evacuate all non-essential personnel from the immediate area and

restrict access.[1]

Ventilate: Ensure the area is well-ventilated. If the spill is in a fume hood, keep it running.

Personal Protection: Don the appropriate PPE, including respiratory protection if the

compound is in powdered form.

Containment: For solid spills, carefully sweep or scoop the material into a designated

hazardous waste container. Avoid creating dust.[1][2] For liquid spills, use an inert absorbent

material (e.g., vermiculite, sand) to absorb the spill, then place the absorbent material into

the hazardous waste container.

Decontamination: Clean the spill area with a suitable solvent and then with soap and water.

All cleaning materials must be disposed of as hazardous waste.

Reporting: Report the spill to your laboratory supervisor and EHS department in accordance

with your institution's policies.

Disposal Workflow Diagram
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Disposal Workflow for 2-(dimethylamino)benzene-1,4-diol

Start: Have 2-(dimethylamino)benzene-1,4-diol waste

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Identify as Hazardous Waste

Segregate from other waste streams

Place in a labeled, sealed,
compatible container

Store in designated hazardous
waste accumulation area

Contact Institutional EHS Department

Arrange for pickup by a
licensed waste disposal company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 2-(dimethylamino)benzene-1,4-diol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. nj.gov [nj.gov]

2. dept.harpercollege.edu [dept.harpercollege.edu]

3. cdhfinechemical.com [cdhfinechemical.com]

4. How to Handle Your Development Chemicals · Lomography [lomography.com]

To cite this document: BenchChem. [Proper Disposal of 2-(dimethylamino)benzene-1,4-diol:
A Comprehensive Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b2998426#2-dimethylamino-benzene-1-4-diol-proper-
disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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